![molecular formula C13H8Cl2N2S B6200121 4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine CAS No. 2703782-07-2](/img/no-structure.png)
4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine
Overview
Description
4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine, also known as C2C6PTP, is a heterocyclic compound that has been studied for its potential applications in the fields of pharmaceuticals, biochemistry, and synthetic chemistry. C2C6PTP is an important intermediate in the synthesis of certain drugs, and it has also been used as a starting material in the synthesis of other compounds. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for C2C6PTP.
Scientific Research Applications
4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine has been studied for its potential applications in the fields of pharmaceuticals, biochemistry, and synthetic chemistry. In pharmaceuticals, this compound has been studied as a potential intermediate in the synthesis of certain drugs. In biochemistry, this compound has been studied as a potential inhibitor of the enzyme dihydrofolate reductase, which is involved in the metabolism of folic acid. In synthetic chemistry, this compound has been used as a starting material in the synthesis of other compounds.
Mechanism of Action
4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine has been studied as a potential inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the metabolism of folic acid. This compound binds to the active site of DHFR and inhibits its activity, thereby blocking the metabolism of folic acid.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In vitro studies have shown that this compound can inhibit the activity of DHFR, which is involved in the metabolism of folic acid. In vivo studies have shown that this compound can reduce the levels of folic acid in the body, which can lead to a decrease in cell proliferation and an increase in apoptosis.
Advantages and Limitations for Lab Experiments
4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine has several advantages for use in lab experiments. This compound is relatively easy to synthesize, and it is also relatively stable and non-toxic. However, there are some limitations to the use of this compound in lab experiments. This compound is not very soluble in aqueous solutions, and it can be difficult to purify and isolate.
Future Directions
The potential applications of 4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine are still being explored, and there are several future directions for research. This compound could be further studied as a potential inhibitor of DHFR, and its effects on other biochemical and physiological processes could be investigated. This compound could also be studied as a potential starting material in the synthesis of other compounds. Additionally, the synthesis method for this compound could be improved to make it easier to purify and isolate the compound. Finally, the potential toxicity of this compound could be studied in order to determine its safety for use in pharmaceuticals and other applications.
Synthesis Methods
4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine can be synthesized by the reaction of 4-chloro-2-chloromethyl-6-phenylthiophene with aqueous ammonia and ethylenediamine. This reaction yields a mixture of this compound and 4-chloro-2-chloromethyl-6-phenylthiophene-2-carboxylic acid. The this compound can then be isolated by recrystallization from aqueous ethanol.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine involves the reaction of 2-amino-4-chloro-6-phenylthieno[3,2-d]pyrimidine with formaldehyde and hydrochloric acid to form 4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine.", "Starting Materials": [ "2-amino-4-chloro-6-phenylthieno[3,2-d]pyrimidine", "Formaldehyde", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-amino-4-chloro-6-phenylthieno[3,2-d]pyrimidine in methanol, add formaldehyde and hydrochloric acid.", "Heat the reaction mixture at reflux temperature for several hours.", "Cool the reaction mixture and filter the solid product.", "Wash the solid product with methanol and dry it under vacuum to obtain 4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine." ] } | |
| 2703782-07-2 | |
Molecular Formula |
C13H8Cl2N2S |
Molecular Weight |
295.2 |
Purity |
95 |
Origin of Product |
United States |
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